Cas no 2460755-87-5 (tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate
• CAS No: 2460755-87-5
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 6399746
• PubChem ID: 165947786
• Update Time: 2025-08-05

tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6738249
• 2460755-87-5
• tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate

• Inchi： 1S/C16H21N5O3/c1-16(2,3)24-15(23)21-8-6-20(7-9-21)12-5-4-11-13(19-12)17-10-18-14(11)22/h4-5,10H,6-9H2,1-3H3,(H,17,18,19,22)
• InChI Key： NLIFXAOLGGRPFD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC3C(NC=NC=3N=2)=O)CC1)=O

Computed Properties

• Exact Mass: 331.16443955g/mol
• Monoisotopic Mass: 331.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.1Ų

Additional information on tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate

Introduction to Tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate (CAS No. 2460755-87-5)

Tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate, with the CAS number 2460755-87-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities. The compound belongs to the class of pyrido[2,3-d]pyrimidines, which are well-known for their diverse pharmacological properties and have been extensively studied in the development of drugs targeting various diseases.

The structural framework of tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate incorporates a piperazine moiety linked to a pyrido[2,3-d]pyrimidine core. The piperazine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the tert-butyl group at the 4-position of the piperazine ring enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability.

Recent studies have highlighted the importance of pyrido[2,3-d]pyrimidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The specific substitution pattern in tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate suggests potential interactions with biological pathways that could lead to novel therapeutic effects.

In particular, the 4-oxo group within the pyrido[2,3-d]pyrimidine core is a key feature that may influence the compound's reactivity and biological activity. This moiety has been shown to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets. The combination of these structural elements makes tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate a promising candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the pyrido[2,3-d]pyrimidine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system.

Evaluation of the pharmacological properties of tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate has been conducted through in vitro and in vivo studies. These investigations aim to assess its binding affinity to target proteins and its potential therapeutic effects. Preliminary results suggest that this compound exhibits interesting biological activities that warrant further exploration.

The development of new drugs relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. By modifying various functional groups within the molecule, researchers can fine-tune its biological properties. The unique structural features of tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate provide a rich foundation for SAR studies and may lead to the discovery of novel therapeutic agents.

In conclusion, tert-butyl 4-{4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-7-yl}piperazine-1-carboxylate (CAS No. 2460755-87) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique chemical properties and promising biological activities make it an attractive candidate for further investigation in drug development. As research in this area continues to advance, new insights into its therapeutic applications are expected to emerge.